Cas no 719267-96-6 (4,4-Difluoro-L-prolinamide)

4,4-Difluoro-L-prolinamide is a fluorinated proline derivative characterized by the substitution of two fluorine atoms at the 4-position of the pyrrolidine ring. This modification enhances the compound's conformational rigidity and metabolic stability, making it a valuable intermediate in medicinal chemistry and peptide research. The presence of fluorine atoms can influence electronic and steric properties, improving binding affinity and selectivity in target interactions. The amide functionality further expands its utility as a building block for peptidomimetics and bioactive molecules. Its stereochemical purity (L-configuration) ensures compatibility with chiral synthesis applications. This compound is particularly useful in the design of protease inhibitors and other therapeutics requiring constrained proline analogs.
4,4-Difluoro-L-prolinamide structure
4,4-Difluoro-L-prolinamide structure
Product Name:4,4-Difluoro-L-prolinamide
CAS No:719267-96-6
MF:C5H8F2N2O
MW:150.126627922058
MDL:MFCD18828789
CID:558359
PubChem ID:42553070
Update Time:2025-08-04

4,4-Difluoro-L-prolinamide Chemical and Physical Properties

Names and Identifiers

    • (2S)-4,4-difluoro-2-Pyrrolidinecarboxamide
    • 2-Pyrrolidinecarboxamide,4,4-difluoro-,(2S)-(9CI)
    • (S)-4,4-Difluoropyrrolidine-2-carboxamide
    • 2-Pyrrolidinecarboxamide,4,4-difluoro-, (2S)-
    • MFCD18828789
    • CS-0184640
    • EN300-864353
    • SCHEMBL3666260
    • 719267-96-6
    • (2S)-4,4-difluoropyrrolidine-2-carboxamide
    • AKOS017344465
    • 4,4-Difluoro-L-prolinamide
    • MDL: MFCD18828789
    • Inchi: 1S/C5H8F2N2O/c6-5(7)1-3(4(8)10)9-2-5/h3,9H,1-2H2,(H2,8,10)/t3-/m0/s1
    • InChI Key: MVEDZPQIZLYLLT-VKHMYHEASA-N
    • SMILES: FC1(CN[C@H](C(N)=O)C1)F

Computed Properties

  • Exact Mass: 150.06054
  • Monoisotopic Mass: 150.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1A^2
  • XLogP3: -0.4

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 303.8±42.0 °C at 760 mmHg
  • Flash Point: 137.5±27.9 °C
  • PSA: 55.12
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

4,4-Difluoro-L-prolinamide Security Information

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Additional information on 4,4-Difluoro-L-prolinamide

4,4-Difluoro-L-prolinamide: A Comprehensive Overview

4,4-Difluoro-L-prolinamide, identified by the CAS registry number CAS No. 719267-96-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of proline, a naturally occurring amino acid, with two fluorine atoms substituted at the 4-position of the proline ring. The introduction of fluorine atoms into organic molecules is a common strategy in drug design to enhance bioavailability, stability, and potency. In this article, we will explore the structural properties, synthesis methods, and potential applications of 4,4-Difluoro-L-prolinamide, while incorporating insights from the latest research advancements.

The structure of 4,4-Difluoro-L-prolinamide consists of a five-membered ring system with two fluorine atoms attached to the carbon at position 4. This substitution pattern not only alters the electronic properties of the molecule but also influences its stereochemistry and conformational flexibility. Recent studies have highlighted the importance of fluorine substitution in modulating the pharmacokinetic profiles of bioactive compounds. For instance, fluorinated derivatives often exhibit improved metabolic stability due to their resistance to enzymatic degradation. This makes 4,4-Difluoro-L-prolinamide a promising candidate for further exploration in drug discovery programs targeting various therapeutic areas.

The synthesis of 4,4-Difluoro-L-prolinamide typically involves multi-step processes that include fluorination reactions and peptide bond formation. One common approach is the use of electrophilic fluorination agents to introduce fluorine atoms onto the proline backbone. Researchers have recently reported optimized protocols that enhance reaction efficiency and yield while minimizing side reactions. These advancements are crucial for scaling up production and ensuring consistent quality in preclinical studies.

In terms of biological activity, 4,4-Difluoro-L-prolinamide has shown potential as a modulator of enzyme activity and receptor binding. Experimental data indicate that this compound exhibits selective inhibitory effects on certain proteases and kinases, which are key targets in oncology and inflammation research. Moreover, its ability to penetrate cellular membranes efficiently suggests favorable pharmacokinetic properties for systemic administration.

The application of computational chemistry tools has significantly advanced our understanding of 4,4-Difluoro-L-prolinamide's interaction with biological systems. Molecular docking studies have revealed that the fluorinated substituents play a critical role in stabilizing key interactions within enzyme active sites. These findings underscore the importance of rational drug design strategies in optimizing bioactive compounds like CAS No. 719267-96-6.

In conclusion, 4,4-Difluoro-L-prolinamide, with its unique structural features and promising biological profile, represents an exciting avenue for further research in medicinal chemistry. As new insights emerge from ongoing studies, this compound has the potential to contribute significantly to the development of novel therapeutic agents addressing unmet medical needs.

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